Cas no 58822-88-1 (3-Phenylquinuclidine)
3-Phenylquinuclidine structure
Product Name:3-Phenylquinuclidine
CAS No:58822-88-1
MF:C13H17N
MW:187.280783414841
CID:2186831
Update Time:2023-08-05
3-Phenylquinuclidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-1-azabicyclo[2.2.2]octane
- 3-Phenylquinuclidine
- 3-phenylqui-nuclidine
- 1-Azabicyclo[2.2.2]octane, 3-phenyl-
- 3-Phenylquinuclidine #
- Oprea1_848517
- MLS001047460
- RAOXQTRNOCTXKZ-UHFFFAOYSA-N
- HMS1632J11
- HMS2804N03
- STK708737
- 3-Phenyl-1-aza-bicyclo[2.2.2]octane
- SMR000427867
-
- Inchi: 1S/C13H17N/c1-2-4-11(5-3-1)13-10-14-8-6-12(13)7-9-14/h1-5,12-13H,6-10H2
- InChI Key: RAOXQTRNOCTXKZ-UHFFFAOYSA-N
- SMILES: N12CCC(CC1)C(C1C=CC=CC=1)C2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Topological Polar Surface Area: 3.2
3-Phenylquinuclidine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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